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Compound of Interest

2-(3-Butynyloxy)tetrahydro-2H-
pyran

Cat. No.: B147362

Compound Name:

This guide provides immediate, essential safety and logistical information for handling 2-(3-
Butynyloxy)tetrahydro-2H-pyran (CAS: 40365-61-5). The following procedures are designed
for researchers, scientists, and drug development professionals to ensure safe handling,
storage, and disposal of this chemical.

Chemical Identifier and Hazard Information:

Property Value

IUPAC Name 2-(but-3-yn-1-yloxy)tetrahydro-2H-pyran
CAS Number 40365-61-5[1]

Molecular Formula C9H1402[1]

Molecular Weight 154.21 g/mol

Signal Word Warning[2]

Combustible liquid. Harmful if swallowed, in

contact with skin, or if inhaled. Causes skin
Hazard Statements o ) o

irritation. Causes serious eye irritation. May

cause respiratory irritation.

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the required protective gear.

. . Specifications and
PPE Category Required Equipment - K
emarks

Safety glasses with side

shields or goggles. A face ) )
o Must be worn at all times in the
) shield is recommended when )
Eye and Face Protection ) N laboratory where the chemical
handling larger quantities or )
is handled.[4]

when there is a risk of

splashing.[3]

Gloves should be inspected
Chemical-resistant gloves before use and disposed of

(e.g., nitrile rubber, 0.4 mm).[5]  properly after handling the

Skin Protection A lab coat or chemical- chemical.[7] Contaminated
resistant apron should be clothing should be removed
worn.[6] immediately and washed

before reuse.

Use only in a well-ventilated
area, preferably in a chemical
fume hood. If ventilation is
) ) inadequate, a NIOSH-

Respiratory Protection ] ]
approved respirator with an
appropriate cartridge for
organic vapors should be

used.

) Sandals and other open-toed
Closed-toe shoes are required. ] o
Footwear 3] footwear are strictly prohibited
in the laboratory.[4]

Operational Plan: Safe Handling Workflow

Adherence to a systematic workflow is crucial for minimizing risks during the handling of 2-(3-
Butynyloxy)tetrahydro-2H-pyran.
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Safe Handling Workflow for 2-(3-Butynyloxy)tetrahydro-2H-pyran

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE

'

Ensure Fume Hood is Operational

Hangling

Transfer Chemical in Fume Hood

'

Weigh/Measure Required Amount

'

Securely Cap Container Immediately

Post—l—&ndling

Clean Work Area and Equipment

'

Remove and Dispose of PPE Properly

'

Wash Hands Thoroughly

Sto?ge

Store in a Cool, Well-Ventilated Area (2-8°C)

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-(3-Butynyloxy)tetrahydro-2H-pyran.
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Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Disposal Plan

Proper disposal of 2-(3-Butynyloxy)tetrahydro-2H-pyran and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

» Chemical Waste: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[1] The chemical should not be mixed with other

waste.

o Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and pipette tips, should be treated as hazardous waste and

disposed of accordingly.
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o Containers: Empty containers may retain product residue and should be handled as
hazardous waste. Do not reuse empty containers.

Storage Plan

Proper storage is necessary to maintain the chemical's integrity and prevent hazardous

situations.
Storage Condition Requirement
Temperature Store in a co?l place. Recommended storage
temperature is 2-8°C.
Ventilation Store in a well-ventilated place.
Container Keep container tightly closed.
Incompatible Materials Keep away from heat, sparks, and open flames.
General Store locked up.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-(3-
Butynyloxy)tetrahydro-2H-pyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147362#personal-protective-equipment-for-handling-
2-3-butynyloxy-tetrahydro-2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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